6-Amino-1-(2-methylphenyl)pyrimidine-2,4-dione

• Molecular Formula: C11H11N3O2
• Molecular Weight: 217.22g/mol
• IUPAC Name: 6-amino-1-(2-methylphenyl)pyrimidine-2,4-dione
• InChI: InChI=1S/C11H11N3O2/c1-7-4-2-3-5-8(7)14-9(12)6-10(15)13-11(14)16/h2-6H,12H2,1H3,(H,13,15,16)
• InChI Key: RBMMXLOBIFBZFC-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1N2C(=CC(=O)NC2=O)N

Description

6-amino-1-(2-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is a 9,11,15-octadecatrienoic acid.

Scientific Research Applications

Supramolecular Chemistry

6-Amino-1-(2-methylphenyl)pyrimidine-2,4-dione has been synthesized and investigated for its potential in forming hydrogen-bonded supramolecular assemblies. When combined with 1,10-diaza-18-crown-6, it forms extensive 2D and 3D networks through hydrogen bonding, indicating its utility in crafting complex molecular architectures (Fonari et al., 2004).

Synthesis of Pyrimido[4,5-d]pyrimidones

The compound has been used as a binucleophile in the synthesis of pyrimido[4,5-d]pyrimidones, showcasing its versatility in constructing various pyrimidine ring systems. This indicates its importance in the field of synthetic organic chemistry and possibly drug discovery (Hamama et al., 2012).

Production of Antithrombotic Compounds

6-Benzyl-3-methyl-5,6,7,8-tetrahydro-1H-pyrido[4,3-d]pyrimidine-2,4-dione, a derivative of this compound, has been synthesized and identified as a new antithrombotic compound with favorable cerebral and peripheral effects, highlighting its potential in medicinal chemistry (Furrer et al., 1994).

Optical and Nonlinear Optical (NLO) Properties

The compound's derivatives have been synthesized and evaluated for their optical and nonlinear optical properties, making them potential candidates for NLO device fabrications. This reflects its applicability in the field of material sciences and photonics (Mohan et al., 2020).